Cas no 17156-72-8 (4,4,6,6,8,8-hexamethyl-2-phenyl-1,3,5,7,2,4,6,8-tetroxatetrasilocan-2-yl)

4,4,6,6,8,8-hexamethyl-2-phenyl-1,3,5,7,2,4,6,8-tetroxatetrasilocan-2-yl structure
17156-72-8 structure
Product Name:4,4,6,6,8,8-hexamethyl-2-phenyl-1,3,5,7,2,4,6,8-tetroxatetrasilocan-2-yl
CAS No:17156-72-8
MF:C12H23O4Si4
MW:343.650627374649
CID:1354836
PubChem ID:6328193
Update Time:2025-04-20

4,4,6,6,8,8-hexamethyl-2-phenyl-1,3,5,7,2,4,6,8-tetroxatetrasilocan-2-yl Chemical and Physical Properties

Names and Identifiers

    • 4,4,6,6,8,8-hexamethyl-2-phenyl-1,3,5,7,2,4,6,8-tetroxatetrasilocan-2-yl
    • 2,2,4,4,6,6-hexamethyl-8-phenyl-1,3,5,7,2,4,6,8λ<sup>3</sup>-tetraoxatetrasilocane
    • 2,2,4,4,6,6-Hexamethyl-8-phenylcyclotetrasiloxane
    • BRN 2945629
    • 17156-72-8
    • UNII-HQL8Z932Q3
    • 2,2,4,4,6,6-hexamethyl-8-phenyl-cyclotetrasiloxane
    • BRN2945629
    • BRN-2945629
    • DTXSID10169132
    • CYCLOTETRASILOXANE, 2,2,4,4,6,6-HEXAMETHYL-8-PHENYL-
    • HQL8Z932Q3
    • Inchi: 1S/C12H23O4Si4/c1-18(2)13-17(12-10-8-7-9-11-12)14-19(3,4)16-20(5,6)15-18/h7-11H,1-6H3
    • InChI Key: ABHMKYCWMZGAJE-UHFFFAOYSA-N
    • SMILES: [Si]1(C)(C)O[Si](C)(C)O[Si](C2C=CC=CC=2)O[Si](C)(C)O1 |^1:8|

Computed Properties

  • Exact Mass: 344.07512
  • Monoisotopic Mass: 343.06734035g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.9Ų

Experimental Properties

  • PSA: 36.92
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